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Compound of Interest

Compound Name: Lactoquinomycin B

Cat. No.: B1207761 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds like Lactoquinomycin B. Due to the

absence of a specific Safety Data Sheet (SDS) for Lactoquinomycin B, this guide provides

essential safety and logistical information based on best practices for handling cytotoxic and

hazardous substances. This document is intended to supplement, not replace, institutional

safety protocols and professional judgment.

Lactoquinomycin B is a novel antibiotic with demonstrated cytotoxic activity against various

tumor cell lines, highlighting its potential in drug development and its inherent risks to

laboratory personnel.[1] Its acute toxicity has been observed in animal studies, necessitating

stringent safety measures.[1]

Quantitative Data Summary
Below is a summary of the available quantitative data for Lactoquinomycin B.

Property Value Source

Molecular Formula C₂₄H₂₇NO₉ [1]

Molecular Weight 473.47 g/mol [1]

Melting Point 149-152 °C (decomposed) [1]

Acute Toxicity (LD₅₀)
~40 mg/kg (intravenous,

mouse)
[1]
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Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure risk. The following PPE is

mandatory when handling Lactoquinomycin B in any form (solid or in solution).

Gloves: Double gloving with chemotherapy-rated nitrile gloves is required. Change gloves

immediately if contaminated, torn, or punctured.[2]

Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn in

addition to goggles when there is a risk of splashes or aerosol generation.

Lab Coat: A disposable, fluid-resistant lab coat or gown with long sleeves and tight-fitting

cuffs is required.

Respiratory Protection: A fit-tested N95 respirator or higher-level respiratory protection

should be used when handling the powdered form of the compound or when there is a

potential for aerosolization.

Operational Plan: From Receipt to Experimentation
A clear and detailed operational plan is essential for the safe handling of Lactoquinomycin B.

Receiving and Storage
Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage in a

designated receiving area.

Don PPE: Before opening the package, don the appropriate PPE as described above.

Verify and Label: Verify the contents against the shipping documents. The primary container

should be clearly labeled with the compound name, concentration (if in solution), date

received, and appropriate hazard symbols (e.g., "Cytotoxic").

Secure Storage: Store Lactoquinomycin B in a dedicated, locked, and clearly labeled

cabinet or refrigerator away from incompatible materials.[3]

Preparation of Solutions
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Designated Area: All handling of Lactoquinomycin B, including weighing and solution

preparation, must be conducted in a certified chemical fume hood or a biological safety

cabinet (Class II, Type B2 or C1) to protect both the user and the environment.

Weighing: When weighing the solid compound, use a disposable weighing boat and ensure

the balance is placed on an absorbent, plastic-backed pad to contain any potential spills.

Dissolving: Add solvent to the solid slowly and carefully to avoid splashing.

Experimental Use
Containment: All experimental procedures involving Lactoquinomycin B should be

performed in a designated area within the laboratory, with restricted access.

Spill Kit: A spill kit specifically for cytotoxic agents must be readily available in the laboratory.

[4]

Hand Hygiene: Wash hands thoroughly with soap and water before and after handling the

compound, even after removing gloves.

Disposal Plan: Managing Lactoquinomycin B Waste
Proper disposal of Lactoquinomycin B and all contaminated materials is critical to prevent

environmental contamination and accidental exposure. All waste is considered hazardous

chemical waste.[5]

Waste Segregation
Solid Waste: All disposable items that have come into contact with Lactoquinomycin B,

including gloves, lab coats, pipette tips, and weighing boats, must be disposed of in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused stock solutions and experimental media containing Lactoquinomycin
B should be collected in a sealed, leak-proof hazardous waste container.[5] Do not dispose

of this waste down the drain.

Sharps: Needles, syringes, and other contaminated sharps must be placed in a puncture-

resistant sharps container labeled for cytotoxic waste.
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Decontamination
Work Surfaces: At the end of each procedure, decontaminate all work surfaces with a

suitable deactivating agent, followed by a thorough cleaning with a detergent and water.

Equipment: Non-disposable equipment should be decontaminated according to validated

procedures before being removed from the designated handling area.

Safe Handling Workflow
The following diagram illustrates the key stages of safely handling Lactoquinomycin B in a

laboratory setting.
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Safe Handling Workflow for Lactoquinomycin B
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Caption: Workflow for the safe handling of Lactoquinomycin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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